Cas no 2484873-01-8 (Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]-)

• Product Name: Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]-
• CAS No: 2484873-01-8
• MF: C₂₈H₂₈N₂O₆
• MW: 488.531727790833
• CID: 5175174
• Update Time: 2025-10-12

Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]-

• Inchi： 1S/C28H28N2O6/c1-29(2)18-13-11-17(12-14-18)25(32)20-8-4-6-10-22(20)30-15-24(19-7-3-5-9-21(19)30)36-28-27(34)26(33)23(31)16-35-28/h3-15,23,26-28,31,33-34H,16H2,1-2H3/t23-,26+,27-,28+/m1/s1
• InChI Key： HNEGYGLWILCZDI-COMWGTSQSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)(C1=CC=CC=C1N1C2=C(C=CC=C2)C(O[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)=C1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 688.5±55.0 °C(Predicted)
• pka: 12.98±0.70(Predicted)

Additional information on Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]-

Comprehensive Analysis of Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- (CAS No. 2484873-01-8)

In the realm of organic chemistry and pharmaceutical research, Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- (CAS No. 2484873-01-8) has emerged as a compound of significant interest. This structurally complex molecule combines a β-D-xylopyranosyloxy moiety with an indole core, linked to a dimethylamino-substituted phenyl group. Such unique architecture positions it as a promising candidate for various biomedical applications, particularly in drug discovery and development.

The growing interest in glycosylated indole derivatives like this compound stems from their potential bioactivity. Recent studies highlight the role of xylopyranosyl groups in enhancing solubility and bioavailability, addressing a key challenge in modern pharmacology. Researchers are particularly intrigued by the compound's potential interactions with enzyme targets and cell signaling pathways, making it relevant to current investigations into precision medicine approaches.

From a synthetic chemistry perspective, the preparation of Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- presents interesting challenges. The glycosylation of the indole nucleus requires careful optimization to achieve high regio- and stereoselectivity. Modern techniques such as microwave-assisted synthesis and flow chemistry may offer advantages in the efficient production of this compound, topics frequently searched by synthetic chemists.

The compound's structural features suggest potential applications in developing novel therapeutic agents. The indole scaffold is known for its prevalence in pharmaceuticals, while the dimethylamino group could contribute to receptor binding interactions. Current research trends focusing on natural product-inspired drug discovery make this compound particularly relevant, as it combines synthetic and natural structural elements.

Analytical characterization of 2484873-01-8 requires advanced techniques. The presence of both aromatic systems and carbohydrate moieties necessitates comprehensive NMR analysis, including 2D experiments for complete structural elucidation. Mass spectrometry methods, especially high-resolution MS, are crucial for verifying molecular composition, a topic of constant interest in analytical chemistry forums.

In the context of green chemistry initiatives, researchers are investigating environmentally benign routes to synthesize such complex molecules. The development of catalytic methods for constructing the key bonds in this structure represents an active area of investigation, aligning with current sustainability trends in chemical research.

The physicochemical properties of Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- warrant detailed study. Parameters such as logP, aqueous solubility, and stability under various conditions are critical for assessing its drug-like characteristics. These properties are frequently searched by medicinal chemists engaged in ADMET profiling of new chemical entities.

Computational chemistry approaches are proving valuable in understanding this compound's potential. Molecular docking studies can predict interactions with biological targets, while QSAR models might help optimize its structure for enhanced activity. These computational methods represent a significant portion of contemporary chemical research queries.

The safety profile of CAS 2484873-01-8 requires thorough investigation according to standard protocols. While not classified as hazardous based on current data, comprehensive toxicological assessment would be necessary for any potential therapeutic application, a crucial consideration in modern drug development pipelines.

From a commercial perspective, the availability of Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- remains limited to research quantities. The synthesis scale-up challenges and purification requirements make it a specialty chemical of interest primarily to academic and pharmaceutical researchers.

Future research directions for this compound may include exploration of its biological activity spectrum, structural modifications to enhance desired properties, and investigation of its metabolic fate in biological systems. These aspects align well with current pharmaceutical research priorities and frequently searched topics in medicinal chemistry.

In conclusion, Methanone, [4-(dimethylamino)phenyl][2-[3-(β-D-xylopyranosyloxy)-1H-indol-1-yl]phenyl]- represents an intriguing case study in modern medicinal chemistry. Its complex structure and potential applications make it a subject worthy of continued investigation, particularly in the context of developing next-generation therapeutics with improved pharmacological profiles.